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Compound of Interest

Compound Name: 18-Hydroxycorticosterone-d4

Cat. No.: B12057397 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds like 18-Hydroxycorticosterone-d4 is paramount. This

guide provides immediate, procedural, and logistical information for the operational use and

disposal of this deuterated steroid.

Compound Overview: 18-Hydroxycorticosterone-d4 is the deuterium-labeled version of 18-

Hydroxycorticosterone, a corticosteroid and a derivative of corticosterone.[1] It is primarily used

in research settings as a tracer or an internal standard for quantitative analysis by methods

such as NMR, GC-MS, or LC-MS.[1] As with other potent steroids, it should be handled with

care to avoid exposure.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 18-Hydroxycorticosterone-d4 is limited, it should be treated as

a potentially hazardous compound. The parent compound, 18-Hydroxycorticosterone, may

cause serious eye irritation.[2] It is prudent to assume that deuterated steroids are similarly

active and require appropriate precautions.[3]

Key Protective Measures:

Engineering Controls: Handle the compound in a well-ventilated area, such as a chemical

fume hood, to avoid the formation and inhalation of dust and aerosols.[2][4]
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Personal Protective Equipment: A comprehensive PPE strategy is essential to prevent skin,

eye, and respiratory exposure.

PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected before use and

changed immediately if

contaminated.[5]

Body Protection Laboratory Coat/Gown

A long-sleeved lab coat or

disposable gown should be

worn.[4] For tasks with a

higher risk of splashes, a

chemical-resistant apron may

be necessary.

Eye and Face Protection
Safety Goggles and Face

Shield

Tightly fitting safety goggles

are mandatory.[2][6] A face

shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.

Respiratory Protection N95 Respirator or higher

If handling the powder outside

of a fume hood, a NIOSH-

approved N95 respirator or

higher is required to prevent

inhalation.[4]

Operational Plan: From Receipt to Disposal
A systematic workflow ensures safety and maintains the integrity of the compound throughout

its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.
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Store in a tightly closed container in a well-ventilated, designated area.[6] Follow the storage

temperature recommendations provided by the supplier, which is often at room temperature

or refrigerated.

2. Preparation of Solutions:

18-Hydroxycorticosterone is soluble in solvents like chloroform, DMSO, and ethanol. Assume

similar solubility for the deuterated form.

All handling of the powdered form and preparation of stock solutions should be performed in

a chemical fume hood.

Use non-sparking tools and take precautionary measures against static discharge.[2][5]

3. Handling and Experimental Use:

Avoid all personal contact, including inhalation and contact with skin and eyes.[4]

Do not eat, drink, or smoke in the handling area.[4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[5]

4. Spill Management:

Minor Spills: For small spills of the powder, avoid generating dust.[4] Carefully sweep or

vacuum up the material using a HEPA-filtered vacuum. Place the collected material in a

sealed container for disposal. Clean the area with an appropriate solvent.

Major Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including

respiratory protection. Contain the spill and prevent it from entering drains or waterways.[4]

Collect the material as described for minor spills.

Disposal Plan
Proper disposal of 18-Hydroxycorticosterone-d4 and associated waste is crucial to prevent

environmental contamination and comply with regulations.
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Chemical Waste: Dispose of unused 18-Hydroxycorticosterone-d4 and solutions

containing the compound as hazardous chemical waste.[6] The waste should be placed in a

clearly labeled, sealed container.

Contaminated Materials: All disposable items that have come into contact with the

compound, such as gloves, pipette tips, and paper towels, should be collected in a

designated hazardous waste container.[7]

Regulatory Compliance: All waste disposal must be carried out in accordance with local,

state, and federal regulations.[7] Consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines.

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 18-
Hydroxycorticosterone-d4.
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Caption: Workflow for handling 18-Hydroxycorticosterone-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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